Cas no 2751702-57-3 (2-Chloro-6-(2,6-dioxopiperidin-3-yl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione)

• Product Name: 2-Chloro-6-(2,6-dioxopiperidin-3-yl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione
• CAS No: 2751702-57-3
• MF: C₁₁H₇ClN₄O₄
• MW: 294.650680780411
• CID: 5923430
• PubChem ID: 165658152
• Update Time: 2025-06-13

2-Chloro-6-(2,6-dioxopiperidin-3-yl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(2,6-dioxopiperidin-3-yl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione
• 5H-Pyrrolo[3,4-b]pyrazine-5,7(6H)-dione, 2-chloro-6-(2,6-dioxo-3-piperidinyl)-
• EN300-37330582
• 2751702-57-3
• 3-{2-chloro-5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyrazin-6-yl}piperidine-2,6-dione

• Inchi： 1S/C11H7ClN4O4/c12-5-3-13-7-8(14-5)11(20)16(10(7)19)4-1-2-6(17)15-9(4)18/h3-4H,1-2H2,(H,15,17,18)
• InChI Key： UBOQETFUSGMWFU-UHFFFAOYSA-N
• SMILES： O=C1C2=NC(Cl)=CN=C2C(=O)N1C1CCC(=O)NC1=O

Computed Properties

• Exact Mass: 294.0155824g/mol
• Monoisotopic Mass: 294.0155824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.732±0.06 g/cm3(Predicted)
• Boiling Point: 589.8±50.0 °C(Predicted)
• pka: 10.14±0.40(Predicted)

Additional information on 2-Chloro-6-(2,6-dioxopiperidin-3-yl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione

Comprehensive Analysis of 2-Chloro-6-(2,6-dioxopiperidin-3-yl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione (CAS No. 2751702-57-3)

The compound 2-Chloro-6-(2,6-dioxopiperidin-3-yl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione (CAS No. 2751702-57-3) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a pyrrolopyrazine core fused with a 2,6-dioxopiperidine moiety, makes it a promising scaffold for the development of novel therapeutics. Researchers are particularly interested in its potential applications in targeting protein-protein interactions and modulating enzymatic activity.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors and degrader technologies, such as PROTACs (Proteolysis Targeting Chimeras). The presence of the 2,6-dioxopiperidin-3-yl group in this compound suggests potential utility in targeted protein degradation, a cutting-edge approach in oncology and neurodegenerative disease research. This aligns with the increasing demand for precision medicine solutions and next-generation therapeutics.

The pyrrolo[3,4-b]pyrazine core of this molecule is particularly noteworthy due to its structural similarity to purine bases, which enables potential interactions with biological targets such as kinases and other nucleotide-binding proteins. This characteristic has led to investigations into its possible applications in cancer immunotherapy and inflammatory disease modulation, two areas that dominate current pharmaceutical research trends.

From a synthetic chemistry perspective, the incorporation of both chloro and dioxopiperidine functionalities offers multiple sites for further derivatization, making this compound a valuable building block for medicinal chemistry programs. The electron-withdrawing nature of these groups may influence the compound's pharmacokinetic properties, including membrane permeability and metabolic stability - key considerations in modern drug design.

Recent literature searches indicate growing interest in compounds with heterocyclic fused systems, particularly those containing nitrogen-rich scaffolds. The 2-Chloro-6-(2,6-dioxopiperidin-3-yl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione fits perfectly within this trend, as evidenced by increasing citations in patent applications related to kinase inhibitors and epigenetic modulators.

In the context of computational drug design, this compound's rigid, planar structure makes it an interesting subject for molecular docking studies and virtual screening campaigns. The presence of multiple hydrogen bond acceptors and donors suggests potential for forming stable interactions with biological targets, a feature highly sought after in fragment-based drug discovery approaches.

The compound's physicochemical properties are also worth noting. With a molecular weight of 294.66 g/mol and multiple polar functional groups, it falls within the desirable range for drug-like molecules according to Lipinski's rule of five. This makes it particularly attractive for pharmaceutical researchers focused on lead optimization and hit-to-lead development programs.

As the pharmaceutical industry continues to explore novel chemical space, compounds like 2-Chloro-6-(2,6-dioxopiperidin-3-yl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione represent valuable tools for probing biological systems. Its unique combination of structural features positions it as a potential starting point for the development of first-in-class therapeutics addressing unmet medical needs.

From a commercial perspective, the availability of this compound with CAS No. 2751702-57-3 through specialty chemical suppliers has enabled broader access for research institutions and pharmaceutical companies engaged in high-throughput screening and chemical biology studies. The growing market for custom synthesis and contract research services further underscores the importance of such structurally complex intermediates.

In conclusion, 2-Chloro-6-(2,6-dioxopiperidin-3-yl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione represents an intriguing case study in modern medicinal chemistry. Its structural complexity, combined with potential biological relevance, makes it a compound of significant interest in multiple therapeutic areas. As research into targeted therapies and personalized medicine continues to advance, molecules with such distinctive architectures will likely play increasingly important roles in drug discovery pipelines.